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Compound of Interest

Compound Name: (Rac)-SNC80

Cat. No.: B1230516

For researchers, scientists, and drug development professionals, the proper handling and
disposal of pharmacologically active compounds like (Rac)-SNC80 is a critical component of
laboratory safety and environmental responsibility. While (Rac)-SNC80 is not classified as a
hazardous substance under the Globally Harmonized System (GHS), its potent opioid receptor
activity necessitates a cautious and informed approach to its disposal. This guide provides a
comprehensive, step-by-step procedure for the safe disposal of (Rac)-SNC80, ensuring the
safety of laboratory personnel and the protection of the environment.

Chemical and Physical Properties of (Rac)-SNC80

A thorough understanding of the chemical and physical properties of (Rac)-SNC80 is
fundamental to its safe handling and disposal. The following table summarizes key quantitative
data for this compound.

Property Value

CAS Number 1217643-87-2

Molecular Formula C28H39N302

Molecular Weight 449.63 g/mol

Solubility Soluble in DMSO and DMF
Storage Temperature -20°C
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Step-by-Step Disposal Procedure for (Rac)-SNC80

While some safety data sheets may suggest that small quantities of (Rac)-SNC80 can be
disposed of with household waste, this is not a recommended practice for a potent,
pharmacologically active compound used in a laboratory setting. The recommended and most
environmentally sound method for the disposal of (Rac)-SNC80 is through incineration by a
licensed chemical waste disposal service. This approach is consistent with guidelines for the
disposal of non-RCRA (Resource Conservation and Recovery Act) pharmaceutical waste,
which, although not strictly classified as hazardous, can still pose environmental risks.

1. Waste ldentification and Segregation:

« Identify all waste streams containing (Rac)-SNC80. This includes pure, unused compound,
contaminated labware (e.g., pipette tips, vials, gloves), and solutions.

o Segregate (Rac)-SNC80 waste from other laboratory waste streams at the point of
generation. Do not mix it with non-hazardous trash or other chemical waste unless they are
compatible and destined for the same disposal method.

2. Selection of Waste Containers:
o Use a dedicated, leak-proof, and clearly labeled waste container for all (Rac)-SNC80 waste.

» For solid waste (e.g., contaminated gloves, weigh boats), a securely sealed plastic bag or a
rigid container is appropriate.

e For liquid waste (e.g., solutions containing (Rac)-SNC80), use a compatible, sealable
container, such as a glass or polyethylene bottle. Ensure the container material is compatible
with the solvent used.

3. Labeling of Waste Containers:
o Properly label the waste container with the following information:
o The words "Non-RCRA Pharmaceutical Waste for Incineration”

o The full chemical name: "(Rac)-SNC80"
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o The approximate quantity of the compound.

o The date the waste was first added to the container.

o The name of the principal investigator or laboratory supervisor.
4. Storage of Waste:

o Store the sealed and labeled waste container in a designated, secure area within the
laboratory.

e This area should be away from general laboratory traffic and incompatible chemicals.
» Follow all institutional guidelines for the storage of chemical waste.
5. Arrangement for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the (Rac)-SNC80 waste.

» Provide the EHS office with all necessary information about the waste, as indicated on the
label.

e Do not attempt to dispose of (Rac)-SNC80 down the drain or in the regular trash.

Experimental Protocols

The disposal procedure outlined above is a standard best practice and does not rely on specific
experimental results cited in this document. The primary basis for this protocol is a combination
of information from Safety Data Sheets, general laboratory chemical waste disposal guidelines,
and specific recommendations for the disposal of pharmacologically active, non-RCRA
hazardous compounds.

Visualizing the Disposal Workflow

To further clarify the proper disposal procedure for (Rac)-SNC80, the following workflow
diagram illustrates the key steps from waste generation to final disposal.
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Workflow for the Proper Disposal of (Rac)-SNC80
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Caption: A flowchart illustrating the step-by-step process for the safe disposal of (Rac)-SNC80.
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 To cite this document: BenchChem. [Proper Disposal of (Rac)-SNC80: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230516#rac-snc80-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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